![molecular formula C20H20N4O3 B2703482 5-(pyridin-3-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide CAS No. 2034593-56-9](/img/structure/B2703482.png)
5-(pyridin-3-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide
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Description
5-(pyridin-3-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3 and its molecular weight is 364.405. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Studies on pyrazolopyridine derivatives, including those with carboxamide groups, have demonstrated moderate to good antibacterial activity against a range of Gram-negative and Gram-positive bacteria. These findings suggest that compounds with similar structural features may also possess antibacterial properties, potentially applicable in the development of new antimicrobial agents (Panda, Karmakar, & Jena, 2011).
Magnetic Properties
Compounds featuring pyrazole-based ligands have been explored for their unique magnetic interactions in metal complexes, showcasing ferro- and antiferromagnetic coupling. This research highlights the potential of such compounds in magnetic materials and devices, which could extend to compounds with similar ligand structures (Roy et al., 2009).
Antitubercular Activity
Pyrazolopyridine-3-carboxamide derivatives have been identified as potent anti-Mycobacterium tuberculosis agents, with some compounds exhibiting promising in vitro potency against drug-susceptible and multidrug-resistant strains. This suggests a potential research application for structurally related compounds in antitubercular drug discovery (Tang et al., 2015).
Synthetic Applications
The synthesis of novel heterocyclic compounds, including those with isoxazole and pyrazole moieties, has been a subject of considerable interest in organic chemistry. Such compounds have applications ranging from material science to pharmaceuticals, indicating potential synthetic utility for the compound in creating new molecules with desirable properties (Martins et al., 2002).
Luminescence and Sensing
The development of luminescent compounds and fluorescent chemosensors based on pyrazole and pyridine derivatives has been explored for applications in sensing, imaging, and light-emitting devices. This area of research suggests that compounds with structural similarities might also find applications in these fields, particularly in the development of new sensors and materials for optical applications (Chen et al., 2012).
Properties
IUPAC Name |
N-[oxan-4-yl(pyridin-3-yl)methyl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c25-20(17-11-18(27-24-17)15-3-1-7-21-12-15)23-19(14-5-9-26-10-6-14)16-4-2-8-22-13-16/h1-4,7-8,11-14,19H,5-6,9-10H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSYCVHCXRNKTNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CN=CC=C2)NC(=O)C3=NOC(=C3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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